Cas no 14984-65-7 (Phosphinic acid,bis(2,2-dimethyl-1-aziridinyl)-, ethyl ester (8CI,9CI))

• Product Name: Phosphinic acid,bis(2,2-dimethyl-1-aziridinyl)-, ethyl ester (8CI,9CI)
• CAS No: 14984-65-7
• MF: C₁₀H₂₁N₂O₂P
• MW: 232.259703397751
• CID: 142439
• PubChem ID: 26990
• Update Time: 2025-04-19

Phosphinic acid,bis(2,2-dimethyl-1-aziridinyl)-, ethyl ester (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid,bis(2,2-dimethyl-1-aziridinyl)-, ethyl ester (8CI,9CI)
• Ethyl di-(2,2-dimethyl)ethylenamido phosphate
• AB 163
• AB-163
• AC1L1CAN
• Bis-(2,2-dimethyl-aethylenimido)-phosphorsaeureaethylester
• CHEMBL31597
• ethyl bis(2,2-dimethyl-1-aziridinyl)phosphinate
• FDA 1623
• NSC108878
• Bis(2,2-dimethyl-1-aziridinyl)phosphinic acid ethyl ester
• ETHYL BIS(2,2-DIMETHYLETHYLENAMIDO)PHOSPHATE
• FJ1ARR52HF
• UNII-FJ1ARR52HF
• ethylbis(2,2-dimethyl-1-aziridinyl)phosphinate
• AKOS040747719
• PHOSPHINIC ACID, BIS(2,2-DIMETHYL-1-AZIRIDINYL)-, ETHYL ESTER
• NSC 108878
• 14984-65-7
• NSC-108878
• 1-[(2,2-dimethylaziridin-1-yl)-ethoxyphosphoryl]-2,2-dimethylaziridine

• Inchi： 1S/C10H21N2O2P/c1-6-14-15(13,11-7-9(11,2)3)12-8-10(12,4)5/h6-8H2,1-5H3
• InChI Key： SOYAWOSQURUWHG-UHFFFAOYSA-N
• SMILES： P(N1CC1(C)C)(N1CC1(C)C)(=O)OCC

Computed Properties

• Exact Mass: 232.13423
• Monoisotopic Mass: 232.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• Density: 1.14
• Boiling Point: 265.8°Cat760mmHg
• Flash Point: 114.6°C
• Refractive Index: 1.509
• PSA: 32.32
• LogP: 2.19520